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Compound of Interest

Compound Name:
2-(2-Methylbenzo[1,3]dioxol-2-

YL)ethanol

CAS No.: 56287-54-8

Cat. No.: B8799768

Get Quote

Executive Summary
This guide compares two distinct chemical classes sharing the 1,3-dioxolane moiety: the

aliphatic Fructone (Ethyl 2-methyl-1,3-dioxolane-2-acetate) and the aromatic Benzodioxole

family (represented here by Helional and Piperonal).

While both classes utilize the dioxolane ring to establish steric volume and electron density, the

presence of the aromatic ring in benzodioxoles drastically shifts the odor profile from diffusive,

ethereal fruitiness (Apple/Pineapple) to substantive, ozonic, or spicy/vanillic notes. This guide

delineates the causal link between these structural differences and their sensory perception.

Chemical Structure & Physiochemical Comparison
The fundamental difference lies in the electron delocalization and rigidity introduced by the

benzene ring in benzodioxole analogs.

Table 1: Comparative Physiochemical Data[1]
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Feature Fructone

Helional

(Benzodioxole

Analog)

Piperonal

(Benzodioxole

Analog)

IUPAC Name
Ethyl 2-(2-methyl-1,3-

dioxolan-2-yl)acetate

3-(1,3-Benzodioxol-5-

yl)-2-methylpropanal

1,3-Benzodioxole-5-

carbaldehyde

CAS Number 6413-10-1 1205-17-0 120-57-0

Core Scaffold
Aliphatic 1,3-

Dioxolane

Aromatic 1,3-

Benzodioxole

Aromatic 1,3-

Benzodioxole

Molecular Weight 174.19 g/mol 192.21 g/mol 150.13 g/mol

LogP (calc)
~1.0 (Hydrophilic

lean)
~2.4 (Lipophilic) ~1.2

Vapor Pressure High (Top Note)
Low (Heart/Base

Note)
Moderate (Heart Note)

Odor Type Fruity / Ethereal
Green / Ozonic /

Melon

Sweet / Floral /

Powdery

Key Descriptors
Green Apple,

Pineapple, Winey

Hay, Melon, Metallic,

Marine

Vanilla, Cherry,

Heliotrope

Structural Activity Relationship (SAR) Logic
Fructone (Aliphatic): The flexible dioxolane ring combined with the ester group allows for

rapid volatilization and interaction with "fruit" receptors (often associated with ester

recognition). The lack of a pi-system limits substantivity.

Benzodioxoles (Aromatic): The fusion of the dioxolane ring to a benzene ring creates a

planar, electron-rich system. This rigidity and increased lipophilicity shift the binding affinity

toward receptors governing "heavy" floral, spicy, and ozonic notes.

Odor Profile Analysis
Fructone: The "Lift" Agent
Fructone is characterized by its diffusivity. It acts as a modifier rather than a fixative.
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Primary Note: Crisp Green Apple.

Secondary Nuances: Pineapple, Strawberry, Woody-Pine (at high dilution).

Performance: Explosive top-note impact but low tenacity on blotters (< 4 hours).

Benzodioxole Analogs: The "Body" Builders
Benzodioxoles provide volume and texture.

Helional: Bridges the gap between floral and fruity. It offers a "watery" melon note but is

anchored by a hay-like, ozonic heaviness derived from the hydrocinnamaldehyde structure.

Piperonal: A classic powdery floral. The dioxolane ring here mimics the electronic density of

the methoxy/hydroxy pairing in Vanillin, creating a sweet, cherry-pie effect.

Visualization: Structural Impact on Odor
The following diagram illustrates how the "Dioxolane Switch" (Aliphatic vs. Aromatic) dictates

the sensory pathway.
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Figure 1: SAR decision tree showing how the dioxolane ring environment (Aliphatic vs.

Aromatic) diverges odor profiles from fruity-top notes to substantive floral/ozonic notes.

Experimental Protocol: Comparative GC-O Analysis
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To objectively validate the odor profiles and thresholds, we employ Gas Chromatography-

Olfactometry (GC-O) using the AEDA (Aroma Extract Dilution Analysis) method. This protocol

ensures that the described notes are intrinsic to the molecule and not artifacts of impurities.

Protocol: Headspace Solid-Phase Microextraction (HS-
SPME) GC-O
Objective: Determine the Flavor Dilution (FD) factor and specific odor descriptors for Fructone

vs. Helional.

Materials:

Analytes: Fructone (>99%), Helional (>98%).

Matrix: Odorless diethyl phthalate (DEP).

Fiber: DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane).

Workflow Steps:

Sample Preparation: Prepare serial dilutions of each analyte in DEP (1:10, 1:100, ...

1:10,000).

Extraction: Incubate 2g of sample at 40°C for 20 mins. Expose SPME fiber to headspace for

30 mins.

Separation: Desorb fiber in GC injector (250°C). Column: DB-Wax (polar) to simulate

mucous membrane interaction.

Detection: Split effluent 1:1 between FID (Flame Ionization Detector) and Olfactory Detection

Port (ODP).

Human Assay: Three trained panelists sniff the ODP effluent, recording:

Retention Time (RT)

Descriptor (e.g., "Green", "Sweet")[1][2]
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Figure 2: GC-O Workflow for validating odor thresholds and descriptors.

Application Guidelines for Researchers
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When to use Fructone:
Target: Fresh, modern "shampoo" fruitiness or modifying apple/pear accords.

Stability: Stable in neutral pH. Caution: As a ketal, Fructone can hydrolyze in highly acidic

bases (pH < 4) over time, losing its fruity character.

Dosage: 0.5% - 5% in formula. High impact.

When to use Benzodioxoles (Helional/Piperonal):
Target: Adding "wet" volume (Helional) or powdery sweetness (Piperonal).

Stability: Generally excellent, though Piperonal can cause discoloration (Schiff base

formation with anthranilates).

Dosage: 1% - 20%. These are structural building blocks.

Conclusion
While Fructone and Benzodioxoles share the 1,3-dioxolane ring, they are functionally distinct

tools. Fructone utilizes the ring for aliphatic volatility (fruity top notes), whereas Benzodioxoles

leverage the ring for aromatic electron density (substantive floral/ozonic heart notes).

Researchers should view Fructone as a "light source" and Benzodioxoles as "filters" or

"backgrounds" in the olfactory landscape.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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